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Compound of Interest

Compound Name:
ethyl 2-(4-cyano-1H-pyrazol-1-

yl)acetate

CAS No.: 1630080-88-4

Cat. No.: B1409011

Get Quote

Executive Summary & Pharmaceutical Context
Pyrazole acetates (e.g., Ethyl 1H-pyrazole-4-acetate) serve as critical synthons in the

development of non-steroidal anti-inflammatory drugs (NSAIDs), such as Celecoxib, and

various kinase inhibitors used in oncology. Their structural utility lies in the bioisosteric

properties of the pyrazole ring and the versatile reactivity of the acetate side chain.

However, their handling requires a nuanced understanding of their physicochemical properties.

While generally classified as "irritants," the nitrogen-rich heterocycle presents specific

sensitization risks, and the ester functionality introduces hydrolytic instability that can alter

toxicological profiles during storage or metabolic processing. This guide moves beyond

standard SDS boilerplate to provide a self-validating safety framework for research

environments.

Hazard Identification: The Molecular Basis
To handle these compounds safely, one must understand why they are hazardous. The toxicity

of pyrazole acetates is driven by two core structural features:
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The Pyrazole Ring (Nitrogen Basicity): The lone pair on the pyridine-like nitrogen (N2) can

act as a hydrogen bond acceptor, interacting with mucosal membranes and proteins. This is

the primary driver for H315 (Skin Irritation) and H319 (Eye Irritation).

The Acetate Moiety (Ester Hydrolysis): In vivo or under environmental stress (moisture/heat),

the ester hydrolyzes to the corresponding pyrazole acetic acid. These acids are often more

potent irritants and can lower local pH, exacerbating H335 (Respiratory Irritation).

Representative GHS Classification (Class-Wide)
Data based on Ethyl 1H-pyrazole-4-acetate (CAS: 37622-90-5)

Hazard Class Category H-Code Hazard Statement

Skin

Corrosion/Irritation
Cat 2 H315

Causes skin irritation.

[1][2][3][4][5]

Serious Eye

Damage/Irritation
Cat 2A H319

Causes serious eye

irritation.[1][2][4][5][6]

[7][8]

STOT - Single

Exposure
Cat 3 H335

May cause respiratory

irritation.[1][5][6]

Acute Toxicity (Oral) Cat 4* H302

Harmful if swallowed

(Derivative

dependent).[7]

Critical Note: N-alkylated derivatives (e.g., 1-methyl-pyrazole acetates) often exhibit higher

lipophilicity, increasing skin permeation rates compared to their NH-unsubstituted counterparts.
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Engineering Controls & Personal Protective
Equipment (PPE)[9][10]
The "Glove Logic" Protocol
Standard nitrile gloves provide adequate splash protection for solid pyrazole acetates.

However, these compounds are frequently handled in organic solvents (DCM, DMF, Ethyl

Acetate) during synthesis. The solvent dictates the glove choice, not the solute.

Solid Handling: Nitrile (Minimum thickness 0.11 mm).

Solution Handling (DCM/Chloroform): Polyvinyl Alcohol (PVA) or Silver Shield® laminates.

Nitrile degrades in <5 minutes.

Solution Handling (DMF/DMSO): Butyl Rubber.

Ventilation Standards
Primary Containment: All weighing and transfer of solids must occur inside a certified

chemical fume hood.

Face Velocity: Maintain 0.5 m/s (100 fpm) at the sash opening.

Airflow Check: Verify the hood monitor alarm is active before use. If no monitor is present,

use a tissue strip at the sash edge to visualize inward airflow.

Operational Protocols: Synthesis & Purification
This workflow is designed as a self-validating system. Each step includes a "Check" to ensure

safety before proceeding.

Workflow Diagram: Safe Handling Lifecycle
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Caption: Operational logic flow for handling pyrazole acetates, emphasizing engineering control

verification points.

Step-by-Step Methodology
1. Pre-Weighing Validation

Action: Inspect glassware for micro-fractures. Pyrazole acetates are often intermediates in

heat-intensive cyclization reactions; compromised glass can fail catastrophically.

Control: Tare the weighing boat inside the hood to minimize air disturbance.

2. Solubilization & Reaction

Action: Dissolve the pyrazole acetate in the chosen solvent.

Caution: If using strong bases (e.g., NaH, KOtBu) for enolate formation, ensure the system is

under Argon/Nitrogen. Pyrazole acetates can undergo rapid hydrolysis or oxidative

degradation in moist air, releasing irritant vapors.

Validation: Monitor the internal temperature. Exotherms during deprotonation can vaporize

the solvent, carrying the pyrazole aerosol into the lab if the condenser fails.

3. Waste Disposal

Segregation: Do not mix pyrazole acetate waste with oxidizing acids (Nitric/Perchloric). The

nitrogen-rich ring poses a theoretical risk of forming energetic nitro-pyrazole byproducts.

Labeling: Clearly mark waste as "Organic Heterocycle - Irritant."

Emergency Response: Exposure & Spills[11][12]
First Aid Response Matrix

Eye Contact: Immediate irrigation for 15 minutes.[4][6][8] Use an eye wash station, holding

eyelids apart.[9] The basicity of the pyrazole ring requires thorough flushing to prevent

corneal clouding.
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Skin Contact: Wash with soap and water.[4][5][6][8][9] Do not use alcohol or acetone; these

solvents increase skin permeability, driving the compound deeper into the dermis.

Inhalation: Move to fresh air immediately. If wheezing occurs (indicative of H335), seek

medical evaluation for reactive airway sensitization.

Spill Cleanup Decision Tree

Spill Detected Identify State

Solid Powder

Solution/Oil

Wet Wipe/HEPA Vac
(Avoid Dust)

Absorb with Vermiculite
or Sand

Seal in HazMat Bag
Label: Irritant

Click to download full resolution via product page

Caption: Decision matrix for safe cleanup of pyrazole acetate spills, differentiating between

solid and liquid states.

Storage & Stability
Hydrolysis Risk: Pyrazole acetates are hygroscopic. Store in desiccated conditions.

Prolonged exposure to humidity converts the material to the free acid (solid precipitate) and

alcohol.

Temperature: Store at 2-8°C (refrigerated) for long-term stability. Allow to warm to room

temperature in a desiccator before opening to prevent condensation.

Incompatibility: Keep away from strong oxidizers and strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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